Cas no 23385-57-1 (4-chloro-1-methoxy-2-methylsulfanylbenzene)

• Product Name: 4-chloro-1-methoxy-2-methylsulfanylbenzene
• CAS No: 23385-57-1
• MF: C₈H₉ClOS
• MW: 188.674460172653
• MDL: MFCD11617779
• CID: 5174904
• PubChem ID: 12772782
• Update Time: 2026-03-04

4-chloro-1-methoxy-2-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-methoxy-2-methylsulfanylbenzene

• MDL： MFCD11617779
• Inchi： 1S/C8H9ClOS/c1-10-7-4-3-6(9)5-8(7)11-2/h3-5H,1-2H3
• InChI Key： KKLCSMBIJACPQM-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(Cl)C=C1SC

Computed Properties

• Exact Mass: 188.0062638g/mol
• Monoisotopic Mass: 188.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-chloro-1-methoxy-2-methylsulfanylbenzene

Comprehensive Analysis of 4-Chloro-1-Methoxy-2-Methylsulfanylbenzene (CAS No. 23385-57-1): Properties, Applications, and Industry Trends

4-Chloro-1-methoxy-2-methylsulfanylbenzene (CAS 23385-57-1), a specialized aromatic compound, has garnered significant attention in organic synthesis and industrial applications due to its unique molecular structure. This chloro-methoxy-methylsulfanyl derivative exhibits distinct chemical properties, making it valuable for researchers exploring heterocyclic compound synthesis and agrochemical intermediates. The compound's methoxy group and methylsulfanyl moiety contribute to its reactivity profile, which aligns with current trends in green chemistry and sustainable material development.

Recent studies highlight the growing demand for functionalized benzene derivatives like 23385-57-1 in pharmaceutical research, particularly in the development of targeted drug delivery systems. The compound's electron-rich aromatic system allows for diverse modifications, addressing frequent search queries about customizable organic building blocks. Analytical techniques such as HPLC purity testing and NMR characterization confirm the compound's stability, a crucial factor for laboratories requiring high-precision chemical reagents.

The synthesis of 4-chloro-1-methoxy-2-methylsulfanylbenzene typically involves regioselective electrophilic substitution, with yield optimization being a common topic in organic chemistry forums. Industry professionals frequently search for scalable production methods and cost-effective purification techniques for this compound, reflecting its commercial importance. Thermal analysis data (DSC/TGA) shows excellent stability up to 150°C, making it suitable for high-temperature applications in material science.

Environmental considerations surrounding chlorinated aromatic compounds have led to innovations in waste minimization strategies during production. The methylsulfanyl group in CAS 23385-57-1 offers unique chemo-selectivity advantages, frequently discussed in catalysis research papers. These characteristics respond to trending searches about atom-efficient synthetic routes and reduced solvent processes in modern chemistry.

Quality control specifications for 4-chloro-1-methoxy-2-methylsulfanylbenzene typically require ≥98% purity, with strict limits on isomeric impurities – a critical parameter for users investigating structure-activity relationships. The compound's logP value and hydrogen bonding capacity make it particularly interesting for researchers studying molecular interactions and bioavailability enhancement, topics frequently appearing in medicinal chemistry publications.

Storage recommendations for this compound emphasize protection from oxidative degradation, with inert atmosphere storage being ideal for long-term preservation. These handling protocols address common laboratory queries about chemical stability best practices. The growing interest in multifunctional aromatic compounds positions 23385-57-1 as a valuable subject for structure-property relationship studies across multiple disciplines.

Emerging applications in electronic materials have been explored due to the compound's conjugated π-system and substituent-dependent electronic effects. This aligns with industry searches for organic semiconductor precursors and charge transport materials. The methoxy-methylsulfanyl-chloro substitution pattern creates unique steric and electronic effects that are currently being investigated for molecular engineering applications.

Regulatory compliance documentation for 4-chloro-1-methoxy-2-methylsulfanylbenzene emphasizes proper laboratory safety protocols rather than restrictive classifications, making it accessible for research and development purposes. The compound's spectroscopic fingerprints (IR, MS) provide reliable identification markers, important for analytical method development – a consistently trending topic in chemical characterization circles.

Future research directions may explore the compound's potential in catalytic asymmetric synthesis and chiral auxiliary applications, responding to growing interest in stereoselective transformations. The balanced lipophilicity-hydrophilicity profile of CAS 23385-57-1 also makes it relevant to current investigations into membrane-permeable compounds, addressing frequent queries about bioactive molecule design principles.